Cas no 915921-78-7 (4-3-(3-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid)

• Product Name: 4-3-(3-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid
• CAS No: 915921-78-7
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD08691975
• CID: 1086900
• PubChem ID: 23008012
• Update Time: 2025-10-18

4-3-(3-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-(m-Tolyl)-1,2,4-oxadiazol-5-yl)butanoic acid
• 4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]butanoic acid
• 4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]butanoic acid(SALTDATA: FREE)
• 4-[3-(3-Methylphenyl)-1,2,4-oxadiazol-5-yl]butyric acid
• DTXSID30629723
• 915921-78-7
• CHEMBL2442678
• AKOS004119050
• BS-38629
• MFCD08691975
• 4-(3-(m-Tolyl)-1,2,4-oxadiazol-5-yl)butanoicacid
• 4-3-(3-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid

• MDL： MFCD08691975
• Inchi： 1S/C13H14N2O3/c1-9-4-2-5-10(8-9)13-14-11(18-15-13)6-3-7-12(16)17/h2,4-5,8H,3,6-7H2,1H3,(H,16,17)
• InChI Key： DROIFMGZDXPPQM-UHFFFAOYSA-N
• SMILES： O1C(CCCC(=O)O)=NC(C2C=CC=C(C)C=2)=N1

Computed Properties

• Exact Mass: 246.10000
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.22000
• LogP: 2.45230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-3-(3-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid

Introduction to 4-3-(3-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid (CAS No. 915921-78-7)

4-3-(3-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid, identified by its Chemical Abstracts Service (CAS) number 915921-78-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its complex molecular structure, which includes a 1,2,4-oxadiazole moiety linked to a 3-methylphenyl group and a butanoic acid side chain. The unique arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further research and development in drug discovery.

The 1,2,4-oxadiazole ring is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of the 3-methylphenyl group enhances the lipophilicity of the compound, which can be crucial for membrane permeability and oral bioavailability. Additionally, the butanoic acid moiety introduces a polar carboxylic acid group, which may participate in hydrogen bonding interactions within biological systems. These structural features collectively contribute to the compound's potential as an intermediate or lead molecule in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of 1,2,4-oxadiazole derivatives due to their diverse biological activities. Studies have demonstrated that compounds containing this scaffold exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer effects. For instance, derivatives of 1,2,4-oxadiazole have been investigated for their ability to inhibit specific enzymes involved in cancer cell proliferation and metabolism. The incorporation of a phenyl ring with a methyl substituent further modulates these activities by influencing electronic and steric properties.

The 3-methylphenyl group in 4-3-(3-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid may play a critical role in determining its binding affinity to biological targets. Phenyl rings are frequently found in natural products and drug molecules due to their ability to form stable aromatic interactions with proteins. The methyl substituent at the 3-position introduces additional conformational flexibility while potentially enhancing solubility and metabolic stability. These characteristics make this compound an attractive scaffold for designing molecules with improved pharmacokinetic profiles.

The butanoic acid side chain provides a carboxylic acid functionality that can participate in various biochemical interactions. Carboxylic acids are known to engage in hydrogen bonding with polar residues in proteins and nucleic acids, which can be exploited for target binding. Moreover, this moiety can be further functionalized through esterification or amidation to tailor the compound's properties for specific applications. Such modifications are commonly employed in drug development to optimize solubility, bioavailability, and metabolic resistance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 4-3-(3-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid with high precision. These techniques have been instrumental in identifying key interaction points between the compound and potential biological targets. For example, virtual screening studies have shown that this molecule may interact with enzymes involved in inflammatory pathways or signal transduction cascades relevant to diseases such as cancer and neurodegeneration. Such insights provide valuable guidance for experimental validation and further optimization.

In vitro studies have begun to explore the biological activity of CAS No. 915921-78-7. Preliminary results suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory responses. The 1,2,4-oxadiazole core appears to be responsible for much of its bioactivity due to its known interactions with enzyme active sites. Additionally, the phenyl ring may contribute by modulating electronic effects that influence enzyme inhibition kinetics. These findings align with broader trends observed in medicinal chemistry where heterocyclic compounds are increasingly recognized for their therapeutic potential.

The synthesis of 4-3-(3-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid presents unique challenges due to its complex structure. Traditional synthetic routes involve multi-step organic transformations designed to construct the oxadiazole ring while introducing the appropriate substituents at each step. Advances in synthetic methodology have enabled more efficient and scalable production processes for such compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful for constructing carbon-carbon bonds within the molecule's framework.

The pharmaceutical industry continues to invest heavily in discovering new molecular entities with therapeutic potential. Compounds like CAS No. 915921-78-7 represent an important class of candidates that bridge the gap between academic research and industrial development. By leveraging cutting-edge synthetic methods alongside computational predictions， researchers aim to accelerate the discovery pipeline and bring novel treatments to patients more quickly than ever before.

Future directions for research on 4-3-(3-Methylphenyl)-1，2，4 - oxadiazol - 5 - ylbutanoic Acid include exploring its potential as a scaffold for drug design。 Through structural modifications， such as replacing or adding functional groups， researchers can fine-tune its biological activity toward specific therapeutic targets。 Additionally， investigating its pharmacokinetic properties will be crucial for understanding how it behaves within living systems， including absorption， distribution， metabolism， excretion (ADME)， and toxicity profiles。

In conclusion， CAS No 915921 - 78 - 7 is a structurally complex organic compound with promising pharmaceutical applications。 Its unique combination of functional groups—particularly the 1 ， 2 ， 4 - oxadiazole core ， 3 - methylphenyl moiety ， and butanoic acid side chain—makes it an intriguing candidate for further exploration。 With ongoing advancements in synthetic chemistry ， computational modeling ， and biological screening ， this compound holds significant potential as part of future drug development efforts across multiple therapeutic areas。